Cas no 116298-21-6 (6,7,15,16-Dimethylene-4-ene-3,17-androstenedione)

• Product Name: 6,7,15,16-Dimethylene-4-ene-3,17-androstenedione
• CAS No: 116298-21-6
• MF: C₂₁H₂₆O₂
• MW: 310.429946422577
• CID: 63213
• PubChem ID: 71587433
• Update Time: 2025-04-18

6,7,15,16-Dimethylene-4-ene-3,17-androstenedione Chemical and Physical Properties

Names and Identifiers

• 6,7,15,16-Dimethylene-4-ene-3,17-androstenedione
• 1H-Dicyclopropa[6,7:15,16]cyclopenta[a]phenanthrene-3,17(2H,10H)-dione
• 6β,7β,15β,16β-Dimethylene-androst-4-ene-3,17-dione
• 6B,7B,15B,16B-DIMETHYLENE-ANDROST-4-ENE-3,17-DIONE
• UNII-Q37FDQ515T
• (6R,7R,8R,9S,10R,13S,14S,15S,16S)-6,7,8,9,11,12,13,14,15,16,20,21-Dodecahydro -10,13-diMethyl-1H-dicyclopropa[6,7:15,16]cyclopenta[a]phenanthrene-3,17(2H,10H)-dione
• 17-Keto drospirenone
• DTXSID70151336
• Q37FDQ515T
• Drospirenone impurity C [EP]
• DROSPIRENONE IMPURITY C [EP IMPURITY]
• 6.BETA.,7.BETA.:15.BETA.,16.BETA.-DIMETHYLENEANDROST-4-ENE-3,17-DIONE
• 1H-Dicyclopropa(6,7:15,16)cyclopenta(a)phenanthrene-3,17(2H,10H)-dione, 6,7,8,9,11,12,13,14,15,16,20,21-dodecahydro-10,13-dimethyl-, (6R,7R,8R,9S,10R,13S,14S,15S,16S)-
• Drospirenone impurity, 17-keto drospirenone- [USP]
• Q27286948
• DROSPIRENONE IMPURITY, 17-KETO DROSPIRENONE- [USP IMPURITY]
• (1R,2R,4R,10R,11S,14S,16S,18S,19S)-10,14-dimethylhexacyclo[9.8.0.02,4.05,10.014,19.016,18]nonadec-5-ene-7,15-dione
• 116298-21-6
• 1H-DICYCLOPROPA(6,7:15,16)CYCLOPENTA(A)PHENANTHRENE-3,17(2H,10H)-DIONE, 6,7,8,9,11,12,13,14,15,16,20,21-DODECAHYDRO-10,13-DIMETHYL-, (6R-(6.ALPHA.,7.ALPHA.,8.BETA.,9.ALPHA.,10.ALPHA.,13.BETA.,14.ALPHA.,15.ALPHA.,16.ALPHA.))-
• 6beta,7beta:15beta,16beta-Dimethyleneandrost-4-ene-3,17-dione
• Drospirenone impurity C
• 1H-Dicyclopropa(6,7:15,16)cyclopenta(a)phenanthrene-3,17(2H,10H)-dione, 6,7,8,9,11,12,13,14,15,16,20,21-dodecahydro-10,13-dimethyl-, (6R-(6alpha,7alpha,8beta,9alpha,10alpha,13beta,14alpha,15alpha,16alpha))-
• (6R,7R,8R,9S,10R,13S,14S,15S,16S)-6,7,8,9,11,12,13,14,15,16,20,21-Dodecahydro-10,13-dimethyl-1H-dicyclopropa[6,7:15,16]cyclopenta[a]phenanthrene-3,17(2H,10H)-dione

• Inchi： 1S/C21H26O2/c1-20-5-3-10(22)7-16(20)11-8-12(11)17-15(20)4-6-21(2)18(17)13-9-14(13)19(21)23/h7,11-15,17-18H,3-6,8-9H2,1-2H3/t11-,12+,13-,14+,15+,17-,18+,20-,21+/m1/s1
• InChI Key： VGUTUSVKXLWMPF-RZSXWSLZSA-N
• SMILES： O=C1[C@H]2C[C@H]2[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CCC(C=C3[C@@H]3C[C@@H]3[C@@H]21)=O

Computed Properties

• Exact Mass: 310.19300
• Monoisotopic Mass: 310.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.22
• PSA: 34.14000
• LogP: 3.79920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones